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Compound of Interest

Compound Name: Tantalum methoxide

Cat. No.: B15089087

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the fundamental physicochemical
properties of Tantalum (V) methoxide, a key organometallic compound with applications in
materials science and catalysis. This document outlines its molecular formula, molecular
weight, and a general experimental protocol for its synthesis.

Core Physicochemical Data

Tantalum (V) methoxide, also known as tantalum pentamethoxide, is a white solid at room
temperature.[1] It is a member of the metal alkoxide family and is noted for its reactivity,
particularly with water.
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Property Value Reference
Molecular Formula Ta(OCHs)s or CsH150sTa [L1121[31[4115]
Molecular Weight 336.12 g/mol [11[2][5]
CAS Number 865-35-0 [11[2]
Appearance White solid [1]

Melting Point 50 °C [1]

Boiling Point 189 °C [1]

Solubility Soluble in water [1]

Molecular Weight Calculation

The molecular weight of Tantalum (V) methoxide is derived from the sum of the atomic weights
of its constituent elements. The standard atomic weights of Tantalum (Ta), Carbon (C),
Hydrogen (H), and Oxygen (O) are utilized for this calculation.

Tantalum (Ta): 180.94788 u[1]

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[6]

Oxygen (O): 15.999 u[2][7][8]

The molecular formula Ta(OCHs)s indicates:

1 Tantalum atom

5 Carbon atoms

15 Hydrogen atoms

5 Oxygen atoms

Therefore, the molecular weight is calculated as follows:
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(1 x 180.94788) + (5 x 12.011) + (15 % 1.008) + (5 x 15.999) = 336.12 g/mol

Synthesis of Tantalum (V) Methoxide: An
Experimental Protocol

A general method for the synthesis of tantalum (V) methoxide involves the reaction of tantalum
(V) chloride with an alkali metal methoxide in an anhydrous solvent. This salt metathesis
reaction is a common route for the preparation of metal alkoxides.

Reaction:
TaCls + 5 NaOCHs - Ta(OCHs)s + 5 NaCl

Materials:

Tantalum (V) chloride (TaCls)

Sodium methoxide (NaOCHS3)

Anhydrous methanol (CH3zOH)

Anhydrous diethyl ether or other suitable non-protic solvent

Schlenk line apparatus

Inert atmosphere (e.g., nitrogen or argon)
Procedure:

» All glassware should be thoroughly dried and assembled under an inert atmosphere using a
Schlenk line to prevent moisture contamination.

» A stoichiometric amount of sodium methoxide is dissolved in anhydrous methanol.
e Tantalum (V) chloride is dissolved in anhydrous diethyl ether in a separate flask.

e The sodium methoxide solution is slowly added to the tantalum (V) chloride solution at a
controlled temperature, typically O °C, with constant stirring.
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¢ The reaction mixture is allowed to warm to room temperature and stirred for several hours to
ensure the reaction goes to completion.

¢ The precipitated sodium chloride is removed by filtration under an inert atmosphere.

e The solvent is removed from the filtrate under reduced pressure to yield crude tantalum (V)
methoxide.

e The product can be further purified by sublimation or recrystallization from a suitable solvent.

Logical Relationship Diagram

The following diagram illustrates the synthetic pathway for Tantalum (V) methoxide from
Tantalum (V) chloride.
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Salt Metathesis
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Caption: Synthesis of Tantalum (V) Methoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Atomic Weight of Tantalum | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

e 2. Oxygen - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15089087?utm_src=pdf-body-img
https://www.benchchem.com/product/b15089087?utm_src=pdf-custom-synthesis
https://ciaaw.org/tantalum.htm
https://ciaaw.org/tantalum.htm
https://en.wikipedia.org/wiki/Oxygen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15089087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

[ciaaw.org]

3. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights

e 4. Tantalum Facts (Atomic Number 73 and Element Symbol Ta) [thoughtco.com]

e 5. xometry.com [xometry.com]
e 6. Hydrogen - Wikipedia [en.wikipedia.org]

e 7. princeton.edu [princeton.edu]

o 8. Oxygen - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]

 To cite this document: BenchChem. [Tantalum (V) Methoxide: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15089087#tantalum-methoxide-molecular-weight-

and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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